Cas no 1359656-96-4 (1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid
• CAS No: 1359656-96-4
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• CID: 5291471
• Update Time: 2025-06-10

1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxycarbonyl)-5,5-difluoro-3-methylpiperidine-3-carboxylic acid
• 1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid

• Inchi： 1S/C12H19F2NO4/c1-10(2,3)19-9(18)15-6-11(4,8(16)17)5-12(13,14)7-15/h5-7H2,1-4H3,(H,16,17)
• InChI Key： SVJFJHKPRJKWLO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)(F)CC(C)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid

Introduction to 1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid (CAS No. 1359656-96-4)

1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid, identified by its CAS number 1359656-96-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and utility in drug development. The presence of a tert-butoxycarbonyl (Boc) protecting group and fluorine substituents at the 5,5-position of the piperidine ring imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The Boc group is a widely used protecting group in peptide synthesis and drug discovery, providing stability under basic conditions while allowing selective deprotection under acidic conditions. This feature makes 1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid particularly useful in multi-step synthetic pathways where orthogonal protection-deprotection strategies are required. The fluorine atoms at the 5,5-position enhance the metabolic stability of the molecule, a critical factor in drug design to prolong half-life and improve bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated piperidine derivatives in the development of small-molecule drugs. These compounds often exhibit improved pharmacokinetic profiles and enhanced binding affinity to biological targets. For instance, studies have demonstrated that fluorinated piperidines can modulate enzyme activity and receptor interactions, making them promising candidates for treating neurological disorders, infectious diseases, and cancer.

In particular, 1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid has been explored as a key intermediate in the synthesis of bioactive molecules. Its structural motif is reminiscent of several pharmacologically relevant scaffolds, including those found in antiviral and anticancer agents. The tert-butoxycarbonyl protection allows for controlled manipulation of the carboxylic acid moiety, facilitating its incorporation into larger peptidomimetic structures or as a precursor for amide bond formation.

The compound's unique electronic properties, influenced by the electron-withdrawing nature of fluorine atoms and the steric bulk of the Boc group, make it an interesting candidate for further derivatization. Researchers have leveraged these properties to develop novel analogs with tailored biological activities. For example, modifications at the 3-methyl position or further functionalization of the piperidine ring have led to compounds with enhanced binding to specific protein targets.

One notable application of this compound is in the synthesis of protease inhibitors, which are crucial in treating viral infections and cancer. The combination of fluorine substitution and Boc protection provides a versatile platform for designing molecules that can selectively inhibit pathogenic enzymes. Preliminary studies have shown that derivatives of 1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid exhibit promising inhibitory activity against certain proteases while maintaining good selectivity over related enzymes.

Another area where this compound has shown potential is in the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The structural features of 1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid allow for interactions with key pockets on kinase ATP-binding sites. By optimizing its structure through computational modeling and synthetic chemistry, researchers aim to develop highly potent and selective kinase inhibitors.

The role of fluorine atoms in modulating drug properties cannot be overstated. In addition to enhancing metabolic stability, fluorine substitution can influence solubility, lipophilicity, and electronic distribution within a molecule. These factors are critical determinants of drug efficacy and pharmacokinetics. Therefore, compounds like 1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid represent valuable starting points for developing next-generation therapeutics.

In conclusion,1-tert-butoxycarbonyl-5,5-difluoro-3-methyl-piperidine-3-carboxylic acid (CAS No. 1359656-96-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with applications ranging from antiviral agents to anticancer drugs. As research continues to uncover new therapeutic targets and synthetic strategies,1-Boc-(R)-fluoropiperidinylcarbamic acid will likely play an increasingly important role in drug discovery and development.